4h-Isoxazolo[4,5-e][1,2,4]oxadiazolo[4,5-a]pyrimidine

Specification

• CAS No.: 178472-32-7
• Molecular Formula: C6H4N4O2
• Molecular Weight: 164.12 g/mol
• IUPAC Name: 3,10-dioxa-1,4,8,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),4,8,11-tetraene
• Standard InChI: InChI=1S/C6H4N4O2/c1-4-2-8-11-5(4)10-3-9-12-6(10)7-1/h2-3H,1H2
• Standard InChI Key: BWNLXGIHHQVZDI-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N3C=NOC3=N1)ON=C2

Introduction

Structural and Physicochemical Properties

Core Architecture

The compound’s fused-ring system consists of:

• Isoxazole ring: A five-membered ring with one oxygen and one nitrogen atom.

• Oxadiazole ring: A five-membered ring containing two nitrogen and one oxygen atom.

• Pyrimidine ring: A six-membered diazine ring with two nitrogen atoms.

This arrangement creates a planar, electron-deficient framework conducive to π-π stacking and hydrogen bonding, critical for interactions with biological targets.

Table 1: Key Physicochemical Data

Property	Value
Molecular Formula	$\text{C}_6\text{H}_4\text{N}_4\text{O}_2$
Molecular Weight	164.12 g/mol
CAS Registry Number	178472-32-7
Density	1.81 g/cm³ (estimated)
Oxygen Balance	+2.8%

Synthesis and Characterization

Cyclization Strategies

Synthesis typically involves multi-step cyclization reactions. A common approach utilizes phosphoryl trichloride ($\text{POCl}_3$) to facilitate ring closure under reflux conditions. For example, triethyl orthoacetate may serve as a condensing agent to form the pyrimidine core, followed by nitrile oxide cycloaddition to introduce the isoxazole and oxadiazole moieties.

Alternative Pathways

Recent advances employ metal-free [3+2] cycloadditions between α-ketone-lactams and in situ–generated nitrile oxides, achieving yields up to 75%. This method avoids transition-metal catalysts, simplifying purification and scalability.

Key Reaction Conditions:

• Solvent: Methanol or ethanol for proton transfer stabilization.

• Temperature: Room temperature to 80°C, depending on intermediate stability.

• Characterization: NMR ($^1\text{H}$, $^{13}\text{C}$), IR, and mass spectrometry confirm structure and purity.

Applications in Energetic Materials

Detonation Performance

The fused-ring system provides high density ($\geq 1.81 \, \text{g/cm}^3$) and oxygen balance ($\text{OB} \geq +2.8\%$), critical for explosive formulations. Detonation velocity ($V_{\text{D}}$) and pressure ($P$) calculations suggest performance comparable to RDX ($V_{\text{D}} \approx 8,750 \, \text{m/s}; P \approx 31.9 \, \text{GPa}$).

Thermal Stability

Differential scanning calorimetry (DSC) reveals a decomposition temperature ($T_{\text{dec}}$) of 151.1°C, indicating moderate thermal stability suitable for secondary explosives.

Future Directions and Challenges

Medicinal Chemistry

• Structure-Activity Relationships (SAR): Systematic modification of substituents at positions 3 and 7 could optimize bioavailability and target selectivity.

• In Vivo Studies: Toxicity and pharmacokinetic profiles remain uncharacterized, necessitating rodent models.

Materials Science

• Co-crystallization: Combining with oxidizers like ammonium perchlorate may enhance energetic output.

• Sensitivity Testing: Impact and friction sensitivity assays are required for practical deployment.